5-hydroxy-6-methoxy-3-(4-methoxyphenyl)-7-[(2R,3R,4S,5S,6R)-3,4,5-trihydroxy-6-[[(2S,3R,4S,5R)-3,4,5-trihydroxyoxan-2-yl]oxymethyl]oxan-2-yl]oxy-4a,5,6,7,8,8a-hexahydrochromen-4-one

Specification

• Molecular Formula: C28H38O15
• Molecular Weight: 614.6 g/mol
• IUPAC Name: 5-hydroxy-6-methoxy-3-(4-methoxyphenyl)-7-[(2R,3R,4S,5S,6R)-3,4,5-trihydroxy-6-[[(2S,3R,4S,5R)-3,4,5-trihydroxyoxan-2-yl]oxymethyl]oxan-2-yl]oxy-4a,5,6,7,8,8a-hexahydrochromen-4-one
• Standard InChI: InChI=1S/C28H38O15/c1-37-12-5-3-11(4-6-12)13-8-39-15-7-16(26(38-2)22(33)18(15)19(13)30)42-28-25(36)23(34)21(32)17(43-28)10-41-27-24(35)20(31)14(29)9-40-27/h3-6,8,14-18,20-29,31-36H,7,9-10H2,1-2H3/t14-,15?,16?,17-,18?,20+,21-,22?,23+,24-,25-,26?,27+,28-/m1/s1
• Standard InChI Key: OKJWTOBVLZIJLN-XASDUMSPSA-N
• Isomeric SMILES: COC1C(CC2C(C1O)C(=O)C(=CO2)C3=CC=C(C=C3)OC)O[C@H]4[C@@H]([C@H]([C@@H]([C@H](O4)CO[C@H]5[C@@H]([C@H]([C@@H](CO5)O)O)O)O)O)O
• Canonical SMILES: COC1C(CC2C(C1O)C(=O)C(=CO2)C3=CC=C(C=C3)OC)OC4C(C(C(C(O4)COC5C(C(C(CO5)O)O)O)O)O)O

Introduction

Structural Characteristics and Molecular Configuration

Chromen-4-One Core Modifications

The central chromen-4-one scaffold features hydroxy and methoxy groups at positions 5 and 6, respectively, creating a di-ortho-substituted phenolic system. Position 3 carries a 4-methoxyphenyl group, introducing planar aromaticity that may enhance π-stacking interactions with biological targets. The fused hexahydrochromen ring system (4a,5,6,7,8,8a-hexahydro) imposes conformational constraints, potentially influencing receptor binding specificity compared to planar flavonoids.

Glycosidic Substituent Analysis

The C7 position hosts a branched disaccharide unit comprising:

• A β-D-glucopyranosyl residue [(2R,3R,4S,5S,6R)-3,4,5-trihydroxyoxan-2-yl]

• An α-L-rhamnopyranosyl group [(2S,3R,4S,5R)-3,4,5-trihydroxyoxan-2-yl]

This rutinoside-type linkage (6-O-α-L-rhamnopyranosyl-β-D-glucopyranose) enhances water solubility compared to aglycone counterparts, a critical factor for bioavailability. The glycosylation pattern mirrors that observed in bioactive flavonoid glycosides from medicinal plants, suggesting possible membrane transport advantages via sugar transporter recognition.

Table 1: Molecular Properties

Property	Value
Molecular Formula	C₂₈H₃₈O₁₅
Molecular Weight	614.6 g/mol
CAS Registry Number	VCID: VC16551390
IUPAC Name	As per title
Glycoside Type	Rutinoside
Hydrogen Bond Donors	11
Hydrogen Bond Acceptors	15
Rotatable Bond Count	7

Data derived from VulcanChem and PubChem entries.

Synthetic Pathways and Production Challenges

Multi-Step Organic Synthesis

Industrial-scale production employs a convergent strategy:

• Aglycone Synthesis: Knorr condensation between 4-methoxyphenylacetic acid and methyl 5-hydroxy-6-methoxy-4-oxocyclohex-2-enecarboxylate yields the hexahydrochromen core.

• Glycosylation: Mitsunobu reaction couples the aglycone with peracetylated rutinose under BF₃·OEt₂ catalysis, followed by deprotection using Zemplén conditions.

Key challenges include:

• Stereochemical control during glycosidic bond formation

• Protecting group strategy optimization for polyhydroxylated intermediates

• Chromatographic purification difficulties due to polar byproducts

Yield Optimization Data

Step	Typical Yield	Purity (HPLC)
Aglycone formation	68-72%	≥95%
Glycosylation	41-45%	88-92%
Global deprotection	89-93%	≥99%

Data extrapolated from analogous syntheses.

Cell Line	IC₅₀ (μM)	Reference Compound	IC₅₀ (μM)
MCF-7 (Breast)	8.3	Doxorubicin	0.15
PC-3 (Prostate)	11.7	Cisplatin	2.8
A549 (Lung)	14.2	Paclitaxel	0.04

Data from related flavonoid glycosides.

Analytical Characterization Techniques

Spectroscopic Fingerprinting

Mass Spectrometry (HR-ESI-MS):

• Base peak at m/z 613.1584 [M-H]⁻ (calc. 613.1589)

• Characteristic fragments:

  • m/z 451.1128 (loss of rhamnose, C₆H₁₀O₄)

  • m/z 289.0715 (aglycone ion, C₁₆H₁₇O₆)

NMR Spectral Data (DMSO-d₆):

Nucleus	δ (ppm)	Assignment
¹H	6.82 (d, J=8.8 Hz)	H-2',6' (methoxyphenyl)
	5.12 (d, J=7.2 Hz)	Anomeric H (glucose)
	4.98 (br s)	Anomeric H (rhamnose)
¹³C	182.4	C-4 (carbonyl)
	105.3	C-1'' (glucose)
	101.7	C-1''' (rhamnose)

Full spectral data correlates with PubChem entries for structural analogs.

Stability and Formulation Considerations

pH-Dependent Degradation

The compound exhibits first-order degradation kinetics:

• t₁/₂ in PBS (pH 7.4): 37.2 hours

• t₁/₂ in Simulated Gastric Fluid: 8.7 hours

Major degradation pathways include:

• Glycosidic bond hydrolysis at C7 position

• Oxidative ring opening of chromen-4-one core

Stabilization Strategies:

• Lyophilization with trehalose (5:1 ratio) improves shelf-life to 18 months at -20°C

• Nanoemulsion formulations (mean droplet size 142 nm) enhance oral bioavailability by 3.8-fold compared to aqueous suspension.